Cas no 1465908-73-9 (Tasipimidine sulfate)
Tasipimidine sulfate Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazole, 2-(3,4-dihydro-5-methoxy-1H-2-benzopyran-1-yl)-4,5-dihydro-, sulfate (1:1)
- Tasipimidine sulfate
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- Inchi: 1S/C13H16N2O2.H2O4S/c1-16-11-4-2-3-10-9(11)5-8-17-12(10)13-14-6-7-15-13;1-5(2,3)4/h2-4,12H,5-8H2,1H3,(H,14,15);(H2,1,2,3,4)
- InChI Key: HZWPSPYSMWTZTG-UHFFFAOYSA-N
- SMILES: S(O)(O)(=O)=O.O(C1C=CC=C2C(C3=NCCN3)OCCC=12)C
Tasipimidine sulfate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P027JT8-5mg |
Tasipimidine sulfate |
1465908-73-9 | 99% | 5mg |
$596.00 | 2023-12-21 | |
| 1PlusChem | 1P027JT8-10mg |
Tasipimidine sulfate |
1465908-73-9 | 99% | 10mg |
$919.00 | 2023-12-21 | |
| 1PlusChem | 1P027JT8-25mg |
Tasipimidine sulfate |
1465908-73-9 | 99% | 25mg |
$1729.00 | 2023-12-21 | |
| 1PlusChem | 1P027JT8-50mg |
Tasipimidine sulfate |
1465908-73-9 | 99% | 50mg |
$2685.00 | 2023-12-21 | |
| 1PlusChem | 1P027JT8-100mg |
Tasipimidine sulfate |
1465908-73-9 | 99% | 100mg |
$4230.00 | 2023-12-21 | |
| Ambeed | A1671479-1mg |
Tasipimidine sulfate |
1465908-73-9 | 98% | 1mg |
$266.0 | 2025-03-01 | |
| Ambeed | A1671479-5mg |
Tasipimidine sulfate |
1465908-73-9 | 98% | 5mg |
$585.0 | 2025-03-01 | |
| Ambeed | A1671479-10mg |
Tasipimidine sulfate |
1465908-73-9 | 98% | 10mg |
$924.0 | 2025-03-01 | |
| Ambeed | A1671479-1mg |
Tasipimidine sulfate |
1465908-73-9 | 98% | 1mg |
$1727.0 | 2025-06-05 | |
| Ambeed | A1671479-5mg |
Tasipimidine sulfate |
1465908-73-9 | 98% | 5mg |
$3800.0 | 2025-06-05 |
Tasipimidine sulfate Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on Tasipimidine sulfate
Tasipimidine sulfate (CAS No. 1465908-73-9): A Comprehensive Overview of Its Applications and Recent Research Findings
Tasipimidine sulfate, with the chemical identifier CAS No. 1465908-73-9, is a compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This sulfated derivative of tasipimidine has demonstrated promising properties that make it a valuable candidate for various therapeutic applications. The compound's unique molecular structure and biological interactions have been the focus of numerous studies, leading to a deeper understanding of its potential uses in medicine and biotechnology.
The chemical structure of Tasipimidine sulfate consists of a pyrimidine core modified with a sulfate group, which enhances its solubility and bioavailability. This modification has been crucial in facilitating its absorption and distribution within the body, making it an attractive candidate for drug development. The pyrimidine moiety is particularly noteworthy, as it is a common structural component in many nucleoside analogs, which are widely used in antiviral and anticancer therapies.
In recent years, Tasipimidine sulfate has been studied for its potential role in modulating immune responses. Research has indicated that this compound can interact with various immune cells, including T-cells and macrophages, thereby influencing the body's defense mechanisms. These findings have opened up new avenues for the development of immunotherapeutic strategies, particularly in the context of chronic inflammatory diseases and autoimmune disorders.
One of the most compelling areas of research involving Tasipimidine sulfate is its application in oncology. Studies have shown that this compound can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. Additionally, its ability to induce apoptosis (programmed cell death) in cancer cells has made it a subject of interest for developing novel anticancer agents. The precise mechanisms by which Tasipimidine sulfate exerts its antitumor effects are still under investigation, but preliminary results are highly encouraging.
The pharmacokinetic properties of Tasipimidine sulfate have also been extensively evaluated. Its sulfated form enhances its water solubility, allowing for more efficient intravenous administration. This has significant implications for drug delivery systems, as it enables targeted therapies with reduced side effects. Furthermore, studies have shown that Tasipimidine sulfate exhibits a favorable pharmacokinetic profile, with moderate bioavailability and a reasonable half-life, making it suitable for repeated dosing regimens.
Another area where Tasipimidine sulfate shows promise is in neurodegenerative diseases. Research suggests that this compound may help protect neurons from damage caused by oxidative stress and inflammation. These protective effects could be particularly beneficial in conditions such as Alzheimer's disease and Parkinson's disease, where neuronal degeneration is a primary pathological feature. Ongoing studies are exploring the potential of Tasipimidine sulfate as a neuroprotective agent in preclinical models.
The synthesis and purification of Tasipimidine sulfate have also been optimized to ensure high purity and yield. Advanced synthetic methodologies have been employed to produce this compound with minimal impurities, which is crucial for pharmaceutical applications. The availability of high-quality starting materials and well-established synthetic routes has facilitated further research into its biological activities.
In conclusion, Tasipimidine sulfate (CAS No. 1465908-73-9) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical properties and biological interactions make it a valuable tool for researchers exploring new treatments for cancer, immune disorders, and neurodegenerative diseases. As ongoing studies continue to uncover more about its mechanisms of action and therapeutic benefits, the future looks promising for this innovative compound.
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